N-1,3-benzodioxol-5-yl-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H12N2O5/c1-9-2-3-10(6-12(9)17(19)20)15(18)16-11-4-5-13-14(7-11)22-8-21-13/h2-7H,8H2,1H3,(H,16,18)
• InChI Key: PGBICDFQBJOJBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCO3)[N+](=O)[O-]
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

N-1,3-benzodioxol-5-yl-4-methyl-3-nitrobenzamide, also known as MDMA, is a psychoactive drug that has been widely studied for its potential therapeutic uses. MDMA is a synthetic compound that belongs to the amphetamine class of drugs and is commonly known as ecstasy. The compound has been found to have a range of biochemical and physiological effects, which have been studied extensively in laboratory experiments.

Mechanism of Action

N-1,3-benzodioxol-5-yl-4-methyl-3-nitrobenzamide acts on several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. The compound increases the release of these neurotransmitters, which can lead to feelings of euphoria, increased energy, and increased sociability. The mechanism of action of this compound is complex and is still not fully understood.
Biochemical and physiological effects:
This compound has a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. The compound can also cause dehydration and electrolyte imbalances. Long-term use of this compound has been associated with neurotoxicity and cognitive impairment.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-4-methyl-3-nitrobenzamide has several advantages for use in laboratory experiments, including its ability to increase feelings of empathy and trust, which can be useful in studies of social behavior. However, the compound also has several limitations, including its potential for neurotoxicity and the difficulty of controlling dosage and purity.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-4-methyl-3-nitrobenzamide, including studies of its potential therapeutic uses in the treatment of PTSD, anxiety, and depression. Research is also needed to better understand the mechanism of action of this compound and its potential long-term effects on the brain. Additionally, studies are needed to develop safer and more effective methods for synthesizing and administering this compound.

Synthesis Methods

The synthesis of N-1,3-benzodioxol-5-yl-4-methyl-3-nitrobenzamide involves several steps, including the reaction of safrole with hydrochloric acid to produce isosafrole, which is then oxidized to produce MDP2P. The final step involves the reaction of MDP2P with methylamine to produce this compound. The synthesis of this compound is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-4-methyl-3-nitrobenzamide has been studied extensively for its potential therapeutic uses, particularly in the treatment of post-traumatic stress disorder (PTSD). Studies have shown that this compound can increase feelings of empathy and trust, which can help individuals with PTSD to overcome their traumatic experiences. This compound has also been studied for its potential use in the treatment of anxiety and depression.